2-Amino-3-quinolin-3-ylpropanoic acid;dihydrochloride
Overview
Description
“2-Amino-3-quinolin-3-ylpropanoic acid;dihydrochloride” is a compound with the CAS Number: 2253638-81-0 . It has a molecular weight of 289.16 and is available in powder form . The IUPAC name for this compound is 2-amino-3-(quinolin-3-yl)propanoic acid dihydrochloride .
Molecular Structure Analysis
The molecular formula of “2-Amino-3-quinolin-3-ylpropanoic acid;dihydrochloride” is C12H12N2O2 . The InChI code for this compound is 1S/C12H12N2O2.2ClH/c13-10(12(15)16)6-8-5-9-3-1-2-4-11(9)14-7-8;;/h1-5,7,10H,6,13H2,(H,15,16);2*1H .Physical And Chemical Properties Analysis
The compound is a powder and it is stored at room temperature .Scientific Research Applications
Enzyme Engineering
2-Amino-3-quinolin-3-ylpropanoic acid; dihydrochloride: is utilized in enzyme engineering, particularly in the development of biocatalysts. The compound can be used to study the interaction with enzymes and to optimize their catalytic activity, stability, and selectivity. This is crucial for industrial processes where enzymes are engineered to perform specific reactions under various conditions .
Drug Development
This compound serves as a building block in the synthesis of potential pharmacological agents. Its structure is conducive to binding with various receptors or enzymes, making it valuable for creating molecules with desired therapeutic effects. Research in this area could lead to the development of new medications for diseases where modulation of protein function is key .
Material Science
In material science, 2-Amino-3-quinolin-3-ylpropanoic acid; dihydrochloride may be used to create novel polymers or coatings with specific properties. Its ability to interact with other molecules could lead to materials with enhanced durability, flexibility, or other desirable characteristics .
Analytical Chemistry
As an analytical reagent, this compound could be employed in the development of new assays or diagnostic tools. Its unique structure allows it to be used as a marker or probe in complex mixtures, aiding in the identification and quantification of various substances .
Synthetic Chemistry
This compound is valuable in synthetic chemistry for the construction of complex organic molecules. It can act as a precursor or intermediate in multi-step synthesis pathways, enabling the creation of compounds with intricate architectures .
Biocatalysis
In the field of biocatalysis, 2-Amino-3-quinolin-3-ylpropanoic acid; dihydrochloride can be used to study and improve enzymatic processes. It may be involved in reaction engineering to enhance the efficiency and selectivity of enzymatic reactions, which is essential for scalable and sustainable chemical production .
Safety and Hazards
properties
IUPAC Name |
2-amino-3-quinolin-3-ylpropanoic acid;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2.2ClH/c13-10(12(15)16)6-8-5-9-3-1-2-4-11(9)14-7-8;;/h1-5,7,10H,6,13H2,(H,15,16);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVPDMDQKBTYUDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=N2)CC(C(=O)O)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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